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Compound of Interest

Compound Name: 4-Bromo-2-hydroxybenzaldehyde

Cat. No.: B134324

An In-depth Technical Guide to 4-Bromo-2-
hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Bromo-2-hydroxybenzaldehyde, a key
intermediate in various fields of chemical synthesis. It details its chemical and physical
properties, provides an experimental protocol for its synthesis, and outlines its applications,
particularly in the realm of drug discovery and materials science.

Core Properties and Data

4-Bromo-2-hydroxybenzaldehyde, also known as 4-bromosalicylaldehyde, is a substituted
aromatic aldehyde. Its chemical structure, featuring a bromine atom and a hydroxyl group on
the benzaldehyde ring, makes it a versatile precursor for the synthesis of more complex
molecules.[1]

Below is a summary of its key quantitative data:
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Property Value

Molecular Formula C7HsBrO:z

Molecular Weight 201.02 g/mol [1][2][3][4][5](6]
CAS Number 22532-62-3[2][3][4]

Melting Point 50-54 °C[1][4][7]

Boiling Point 256.20 °C[6]

Appearance White to pale yellow solid[1]
Solubility Soluble in methanol[7][8]

Experimental Protocol: Synthesis via Reimer-
Tiemann Reaction

The Reimer-Tiemann reaction provides a cost-effective method for the synthesis of 4-Bromo-2-
hydroxybenzaldehyde from 4-bromophenol.[9] This reaction involves the ortho-formylation of
a phenol in a basic solution.[9] The traditional method often results in low yields, but the use of
phase transfer catalysts can significantly improve the outcome.[9]

Materials:

4-bromophenol (0.4 mol)

e 40% Sodium hydroxide solution (160 mL)
o Tetrabutylammonium chloride (0.0016 mol)
e 1,4-dioxane

* Isobutanol

e Chloroform (0.52 mol)

e Hydrochloric acid (1:1 volume ratio)
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Ether

Saturated sodium bisulfite solution

10% Sulfuric acid

Anhydrous calcium chloride
Procedure:

¢ In a four-necked flask, combine 0.4 mol of 4-bromophenol and 160 mL of 40% sodium
hydroxide solution.

e Stir the mixture for 30 minutes until it is uniform, then cool to 65-70°C.

o Prepare a mixture of 52 mL of 1,4-dioxane and isobutanol (30:1 v/v) and dissolve 0.0016 mol
of tetrabutylammonium chloride in it. Add this solution to the flask.

e Add 0.52 mol of chloroform to a dropping funnel.

e Once the temperature of the flask reaches 50-60°C, begin the dropwise addition of
chloroform, ensuring the temperature does not exceed 70°C.

» After the complete addition of chloroform, continue to stir the mixture for 1 hour at 65-70°C.

 Acidify the reaction mixture with a 1:1 solution of hydrochloric acid until the pH is between 2
and 3.

o Perform vacuum filtration to separate the solid and liquid phases.

» Transfer the liquid phase to a separatory funnel and extract the aqueous layer three times
with 20 mL of ether.

o Combine the ether extracts with the oil layer and remove the ether via distillation.

o Perform steam distillation on the residue.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Add the distillate to a saturated solution of sodium bisulfite and shake vigorously to
precipitate the adduct.

e Decompose the adduct using 10% sulfuric acid.

e Dry the resulting product with anhydrous calcium chloride to obtain pure 4-Bromo-2-
hydroxybenzaldehyde.[9]

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the Reimer-Tiemann synthesis of 4-Bromo-
2-hydroxybenzaldehyde.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b134324?utm_src=pdf-body
https://www.benchchem.com/product/b134324?utm_src=pdf-body
https://wap.guidechem.com/question/how-is-4-bromo-2-hydroxybenzal-id127637.html
https://www.benchchem.com/product/b134324?utm_src=pdf-body
https://www.benchchem.com/product/b134324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Reactant Preparation

4-bromophenol + Tetrabutylammonium chloride
NaOH Solution in Dioxane/Isobutanol

Reaction

Mix Reactants and Catalyst
Cool to 65-70°C

l

Dropwise addition of Chloroform
(T<70°C)

l

Stir for 1 hour
at 65-70°C

Work-up ancv Purification

Acidify with HCI
to pH 2-3

Vacuum Filtration
Ether Extraction

Steam Distillation

Bisulfite Adduct Formation
and Decomposition

Drying with CaCl2

Final Product:
4-Bromo-2-hydroxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Bromo-2-hydroxybenzaldehyde.
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Applications in Research and Development

4-Bromo-2-hydroxybenzaldehyde is a valuable building block in several areas of research
and industry:

e Pharmaceutical Synthesis: It serves as a crucial intermediate in the production of various
pharmaceutical agents.[1] Notably, it is used in the synthesis of compounds targeting
neurological disorders.[1] For instance, it is a precursor for BIIB042, a y-secretase
modulator.[7]

» Organic Synthesis: In organic chemistry, its reactivity is exploited to create complex aromatic
structures.[1] It is an important raw material for the synthesis of coumarin derivatives.[9]

e Agrochemicals and Dyes: The compound is utilized in the manufacturing of pesticides and
dyestuffs.[8][9][10]

e Biochemical Research: It is employed in biochemical studies to investigate enzyme
interactions and metabolic pathways.[1]

e Analytical Chemistry: This chemical is used to develop reagents for the detection of specific
metal ions in various samples.[1]

» Materials Science: It is an important intermediate in the synthesis of Metal-Organic
Frameworks (MOFs).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/674028
https://www.scbt.com/p/4-bromo-2-hydroxybenzaldehyde-22532-62-3
https://www.biosynth.com/p/FB11113/22532-62-3-4-bromo-2-hydroxybenzaldehyde
https://www.coreychem.com/product/4-bromo-2-hydroxybenzaldehyde-cas-no-22532-62-3/
https://www.coreychem.com/product/4-bromo-2-hydroxybenzaldehyde-cas-no-22532-62-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7373442.htm
https://wap.guidechem.com/question/how-is-4-bromo-2-hydroxybenzal-id127637.html
https://www.medchemexpress.com/4-bromo-2-hydroxybenzaldehyde.html
https://www.benchchem.com/product/b134324#molecular-weight-and-formula-of-4-bromo-2-hydroxybenzaldehyde
https://www.benchchem.com/product/b134324#molecular-weight-and-formula-of-4-bromo-2-hydroxybenzaldehyde
https://www.benchchem.com/product/b134324#molecular-weight-and-formula-of-4-bromo-2-hydroxybenzaldehyde
https://www.benchchem.com/product/b134324#molecular-weight-and-formula-of-4-bromo-2-hydroxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

